![molecular formula C20H19NO2 B286541 4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide](/img/structure/B286541.png)
4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide
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Overview
Description
4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide is a chemical compound that belongs to the class of benzamides. It has been widely researched due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide involves its interaction with various molecular targets such as enzymes, receptors, and ion channels. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. It has also been shown to modulate the activity of neurotransmitter receptors and ion channels, which are involved in the regulation of neuronal function and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce oxidative stress and inflammation in the brain. Additionally, it has been found to modulate the activity of neurotransmitter receptors and ion channels, which are involved in the regulation of neuronal function and survival.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide in lab experiments is its potential therapeutic applications in various diseases. Additionally, it has been found to have low toxicity and good bioavailability. However, one of the limitations of using this compound is its high cost of synthesis, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for research on 4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanisms of action in more detail, including its interactions with various molecular targets. Additionally, research can be done to optimize the synthesis method and reduce the cost of production.
Synthesis Methods
The synthesis of 4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide involves the reaction of 4-methoxybenzoic acid with 1-(2-naphthyl)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
4-methoxy-N-[1-(2-naphthyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
Molecular Formula |
C20H19NO2 |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
4-methoxy-N-(1-naphthalen-2-ylethyl)benzamide |
InChI |
InChI=1S/C20H19NO2/c1-14(17-8-7-15-5-3-4-6-18(15)13-17)21-20(22)16-9-11-19(23-2)12-10-16/h3-14H,1-2H3,(H,21,22) |
InChI Key |
INKMGXZSSKJYGP-UHFFFAOYSA-N |
SMILES |
CC(C1=CC2=CC=CC=C2C=C1)NC(=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CC(C1=CC2=CC=CC=C2C=C1)NC(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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